Cas no 63257-36-3 (1,2,4-Butanetricarboxylic acid, 1-phosphono-)

1,2,4-Butanetricarboxylic acid, 1-phosphono- structure
63257-36-3 structure
Product Name:1,2,4-Butanetricarboxylic acid, 1-phosphono-
CAS No:63257-36-3
MF:C7H11O9P
MW:270.130604028702
CID:390285
PubChem ID:18548154
Update Time:2025-04-19

1,2,4-Butanetricarboxylic acid, 1-phosphono- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Butanetricarboxylic acid, 1-phosphono-
    • 1-phosphonobutane-1,2,4-tricarboxylic acid
    • 63257-36-3
    • phosphono-butane-1,2,4-tricarboxylic acid
    • SCHEMBL22985
    • DTXSID40595006
    • Inchi: 1S/C7H11O9P/c8-4(9)2-1-3(6(10)11)5(7(12)13)17(14,15)16/h3,5H,1-2H2,(H,8,9)(H,10,11)(H,12,13)(H2,14,15,16)
    • InChI Key: GPXCJKUXBIGASD-UHFFFAOYSA-N
    • SMILES: P(C(C(=O)O)C(C(=O)O)CCC(=O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 270.01406892g/mol
  • Monoisotopic Mass: 270.01406892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 169Ų
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